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Compound of Interest

Compound Name: Norethylmorphine

CAS No.: 72165-34-5

Cat. No.: B1237711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Norethylmorphine is a metabolite of the semi-synthetic opioid ethylmorphine, which has been

used as an analgesic and antitussive. The monitoring of norethylmorphine in whole blood is

crucial in forensic toxicology, clinical chemistry, and pharmacokinetic studies to determine

exposure to ethylmorphine. Due to the complexity of the whole blood matrix, a robust sample

preparation method is essential to ensure accurate and reliable quantification. Solid-phase

extraction (SPE) has emerged as a highly effective technique for the selective isolation and

concentration of analytes from complex biological matrices. This application note details a

comprehensive protocol for the extraction of norethylmorphine from whole blood samples

using mixed-mode solid-phase extraction, followed by analysis with liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Physicochemical Properties of Norethylmorphine
Understanding the physicochemical properties of norethylmorphine is fundamental to

developing an effective SPE method.
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Property Value Source

Molecular Formula C₁₈H₂₁NO₃ PubChem[1]

Molecular Weight 299.4 g/mol PubChem[1]

XLogP3 2.1 PubChem[1]

Estimated pKa ~8.0 - 9.8
Inferred from similar opioid

structures

Norethylmorphine is a basic compound due to the presence of a tertiary amine group. This

characteristic is exploited in mixed-mode cation exchange SPE. At a pH below its pKa, the

amine group will be protonated, carrying a positive charge, which allows for strong retention on

a cation exchange sorbent.

Principle of Mixed-Mode Solid-Phase Extraction
Mixed-mode SPE combines two or more retention mechanisms, typically reversed-phase and

ion-exchange, to achieve superior selectivity and cleanup compared to single-mode SPE. For

norethylmorphine, a mixed-mode cation exchange (MCX) sorbent is ideal. The sorbent

possesses both non-polar (for reversed-phase interaction) and strong cation exchange

functionalities.

The extraction process is governed by pH adjustment:

Sample Loading (Acidic Conditions): The whole blood sample is pre-treated and acidified to

a pH of approximately 6 or lower. At this pH, the tertiary amine of norethylmorphine is

protonated (positively charged), allowing it to bind strongly to the negatively charged cation

exchange groups on the SPE sorbent. Lipophilic portions of the molecule can also interact

with the reversed-phase component of the sorbent.

Washing: The sorbent is washed with an organic solvent to remove neutral and acidic

interferences that are retained by reversed-phase mechanisms. An acidic aqueous wash can

also be used to remove polar interferences.

Elution (Basic Conditions): A basic elution solvent (e.g., containing ammonium hydroxide) is

used to neutralize the charge on the norethylmorphine molecule (pH > pKa). This disrupts
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the ionic interaction with the sorbent, allowing for its elution. The organic component of the

elution solvent disrupts the reversed-phase interactions.

Experimental Protocol
This protocol is a general guideline and may require optimization for specific laboratory

conditions and instrumentation.

Materials and Reagents
Norethylmorphine reference standard

Norethylmorphine-d3 (or other suitable internal standard)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (reagent grade)

Ammonium hydroxide (reagent grade)

Zinc sulfate heptahydrate (reagent grade)

Deionized water

Mixed-mode cation exchange SPE cartridges (e.g., 30 mg/1 mL)

Whole blood (with EDTA or heparin as anticoagulant)

Sample Pre-treatment
Due to the viscous nature and high protein content of whole blood, a pre-treatment step is

mandatory to lyse the blood cells and precipitate proteins.[2]

To 1.0 mL of whole blood in a centrifuge tube, add the internal standard.

Add 2.0 mL of a 5% (w/v) zinc sulfate solution in water and vortex for 30 seconds to lyse the

cells.
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Add 4.0 mL of acetonitrile, vortex for 1 minute to precipitate proteins.

Centrifuge at >3000 x g for 10 minutes.

Transfer the supernatant to a clean tube.

Dilute the supernatant with 1.0 mL of 2% formic acid in water. The sample is now ready for

SPE.

Solid-Phase Extraction Procedure
Conditioning: Condition the MCX SPE cartridge with 1 mL of methanol followed by 1 mL of

deionized water. Do not allow the sorbent to dry.

Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow and steady

flow rate (approximately 1-2 mL/min).

Washing:

Wash the cartridge with 1 mL of 2% formic acid in deionized water.

Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

Elution: Elute the norethylmorphine with 1 mL of 5% ammonium hydroxide in methanol into

a collection tube.

Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-

MS/MS analysis.

LC-MS/MS Analysis
The final determination of norethylmorphine concentration is performed by LC-MS/MS.

LC Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for the separation.
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Mobile Phase: A gradient elution with a mobile phase consisting of (A) 0.1% formic acid in

water and (B) 0.1% formic acid in acetonitrile is commonly used.

Injection Volume: 5-10 µL.

Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM) is used.

MRM Transitions (Predicted):

Since specific validated MRM transitions for norethylmorphine are not readily available in the

literature, they can be predicted based on its structure and data from similar opioids like

codeine and morphine.[3] The precursor ion will be the protonated molecule [M+H]⁺.

Analyte Precursor Ion (m/z)
Product Ion (m/z) -
Quantifier

Product Ion (m/z) -
Qualifier

Norethylmorphine 300.2
To be determined

experimentally

To be determined

experimentally

Norethylmorphine-d3

(IS)
303.2

To be determined

experimentally

To be determined

experimentally

Note: The product ions should be determined by infusing a standard solution of

norethylmorphine into the mass spectrometer and performing a product ion scan. A common

fragment for morphine-like compounds is m/z 165.[3]

Data Presentation
The following table summarizes expected performance data for the extraction of opioids from

biological matrices using mixed-mode SPE. Specific data for norethylmorphine in whole blood

is limited; therefore, data for morphine and other opioids are provided as a reference.[4][5]
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Parameter
Morphine (in
plasma)[4]

Other Opioids (in
urine)[6]

Expected
Performance for
Norethylmorphine

Recovery >90% 83.2 - 98.7% >85%

Limit of Detection

(LOD)
~0.05 ng/mL ~0.1 - 5 ng/mL 0.1 - 1.0 ng/mL

Limit of Quantification

(LOQ)
0.1 - 0.25 ng/mL[4] 0.2 - 10 ng/mL[6] 0.5 - 5.0 ng/mL

Linearity (r²) ≥0.998 >0.99 >0.99

Visualizations
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Sample Pre-treatment

Solid-Phase Extraction

Analysis

1. Whole Blood Sample
(+ Internal Standard)

2. Cell Lysis
(e.g., Zinc Sulfate)

3. Protein Precipitation
(e.g., Acetonitrile)

4. Centrifugation

5. Collect Supernatant

6. Acidification
(e.g., Formic Acid)

3. Sample Loading

1. Conditioning
(Methanol, Water)

2. Equilibration
(Acidic Buffer)

4. Washing
(Aqueous & Organic)

5. Elution
(Basic Solvent)

1. Dry-down

2. Reconstitution

3. LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Solid-Phase Extraction of
Norethylmorphine from Whole Blood Samples]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1237711/docs#application-note-solid-phase-
extraction-of-norethylmorphine-from-whole-blood-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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